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Compound of Interest

Compound Name: F-14329

Cat. No.: B3025919 Get Quote

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and drug

development professionals interested in the fungal metabolite F-14329, also known as

Tolypocladenol B. This document provides a comprehensive overview of its chemical

properties, and while information on specific, structurally confirmed analogs and derivatives

remains limited in publicly accessible literature, this guide establishes a foundational

understanding of the core molecule.

Core Compound: F-14329 (Tolypocladenol B)
F-14329 is a tetramic acid-containing fungal metabolite originally isolated from Chaunopycnis.

[1] It is characterized by its metal-chelating properties, with demonstrated activity towards iron,

copper, magnesium, zinc, and aluminum ions in cell-free assays.[1]

Chemical and Physical Properties
A summary of the key chemical identifiers and physical properties of F-14329 is provided in the

table below for easy reference.
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Property Value Source

Formal Name

(3Z,5S)-3-[(2S,4S,6E)-1-

hydroxy-2,4-dimethyl-6-octen-

1-ylidene]-5-[(S)-hydroxy(4-

hydroxyphenyl)methyl]-2,4-

pyrrolidinedione

[1]

Common Name Tolypocladenol B [1]

CAS Number 942195-19-9 [1]

Molecular Formula C₂₁H₂₇NO₅

Molecular Weight 373.4 g/mol

Physical Form Solid

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, and Methanol

SMILES

O=C(--INVALID-LINK--

C1=CC=C(O)C=C1">C@@([H

])NC/2=O)C2=C(--INVALID-

LINK--C/C=C/C">C@HC)\O

InChI

InChI=1S/C21H27NO5/c1-4-5-

6-12(2)11-13(3)18(24)16-

20(26)17(22-

21(16)27)19(25)14-7-9-

15(23)10-8-14/h4-5,7-10,12-

13,17,19,23-25H,6,11H2,1-

3H3,(H,22,27)/b5-4+,18-

16-/t12-,13-,17-,19-/m0/s1

Known Analogs and Derivatives
Currently, there is a notable lack of publicly available scientific literature detailing the synthesis,

characterization, and biological evaluation of specific analogs and derivatives of F-14329.

While the core structure of F-14329, a substituted tetramic acid, belongs to a class of natural
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products with diverse biological activities, specific modifications to the F-14329 backbone and

their resulting structure-activity relationships have not been extensively reported.

Future research efforts in this area would likely focus on modifications at several key positions

to explore the pharmacophore of F-14329:

The 4-hydroxyphenyl moiety: Derivatization of the hydroxyl group could influence solubility

and metabolic stability.

The octen-1-ylidene side chain: Modifications to the length, saturation, and substitution of

this chain could impact binding affinity and specificity to biological targets.

The tetramic acid core: Alterations to this central ring system, while challenging, could lead

to novel scaffolds with different biological profiles.

Experimental Protocols
Detailed experimental protocols for the synthesis or biological testing of F-14329 and its

derivatives are not readily available in the public domain. The initial characterization of F-14329
as a metal chelator was performed in cell-free assays. A generalized workflow for such an

assay is presented below.

General Workflow for Metal Chelation Assay

Preparation

Assay Execution Detection & Analysis

F-14329 Stock Solution

Mix F-14329, Metal Ions,
and Indicator Dye in Buffer

Metal Ion Solutions
(Fe, Cu, Mg, Zn, Al)

Assay Buffer

Incubate at Controlled
Temperature

Measure Change in
Absorbance/Fluorescence

Calculate Chelation
Activity

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3025919?utm_src=pdf-body
https://www.benchchem.com/product/b3025919?utm_src=pdf-body
https://www.benchchem.com/product/b3025919?utm_src=pdf-body
https://www.benchchem.com/product/b3025919?utm_src=pdf-body
https://www.benchchem.com/product/b3025919?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Generalized workflow for a cell-free metal chelation assay.

Signaling Pathways
The current body of scientific literature does not specify any signaling pathways that are directly

modulated by F-14329. Its established activity as a metal chelator suggests that its biological

effects, if any, may be mediated through the sequestration of essential metal ions that are

cofactors for various enzymes involved in cellular signaling. The potential downstream

consequences of this metal chelation on specific pathways have yet to be elucidated.

A logical relationship diagram illustrating the hypothetical mechanism of action based on its

known properties is provided below.
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Caption: Hypothetical mechanism of action for F-14329 via metal chelation.

Future Directions
The field would greatly benefit from further research into F-14329 (Tolypocladenol B). Key

areas for future investigation include:

Total Synthesis: Development of a robust synthetic route to F-14329 would enable the

production of analogs for structure-activity relationship studies.

Biological Screening: Comprehensive screening of F-14329 against various cell lines and

biological targets is needed to identify any potential therapeutic applications beyond its

metal-chelating properties.

Target Identification: Elucidating the specific molecular targets and signaling pathways

affected by F-14329 will be crucial for understanding its mechanism of action.

Analog Synthesis and Evaluation: The generation and testing of a library of F-14329
derivatives will be essential for optimizing its potency, selectivity, and pharmacokinetic

properties.

This guide provides a current snapshot of the knowledge surrounding F-14329. As new

research emerges, this document will be updated to reflect the latest findings in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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